Cas no 2172475-04-4 (4-(Chlorosulfonyl)-2,6-difluorobenzoic acid)

• Product Name: 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid
• CAS No: 2172475-04-4
• MF: C₇H₃ClF₂O₄S
• MW: 256.611127138138
• CID: 5758692
• PubChem ID: 165869332
• Update Time: 2025-05-23

4-(Chlorosulfonyl)-2,6-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(chlorosulfonyl)-2,6-difluorobenzoic acid
• 2172475-04-4
• EN300-1611787
• Benzoic acid, 4-(chlorosulfonyl)-2,6-difluoro-
• 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid

• Inchi： 1S/C7H3ClF2O4S/c8-15(13,14)3-1-4(9)6(7(11)12)5(10)2-3/h1-2H,(H,11,12)
• InChI Key： LPXACIJMLISYDG-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C(C(=O)O)=C(C=1)F)F)(=O)=O

Computed Properties

• Exact Mass: 255.9408638g/mol
• Monoisotopic Mass: 255.9408638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.745±0.06 g/cm3(Predicted)
• Boiling Point: 338.7±42.0 °C(Predicted)
• pka: 1.23±0.10(Predicted)

Additional information on 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid

Introduction to 4-(Chlorosulfonyl)-2,6-difluorobenzoic Acid (CAS No. 2172475-04-4)

4-(Chlorosulfonyl)-2,6-difluorobenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2172475-04-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including two fluorine atoms at the 2 and 6 positions of the benzene ring and a chlorosulfonyl group at the 4-position. These structural attributes contribute to its distinct chemical properties and potential applications in various scientific domains.

The synthesis of 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid involves a series of carefully controlled chemical reactions that highlight the compound's complexity and the precision required in its preparation. The introduction of fluorine atoms at specific positions on the benzene ring enhances the compound's electronic properties, making it a valuable intermediate in the synthesis of more complex molecules. The chlorosulfonyl group further modulates the reactivity of the compound, enabling its use in a wide range of chemical transformations.

One of the most compelling aspects of 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid is its potential application in pharmaceutical research. The structural motifs present in this compound are often found in biologically active molecules, suggesting that it may serve as a precursor or scaffold for the development of new drugs. Recent studies have demonstrated that benzoic acid derivatives can exhibit a variety of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The fluorine atoms and chlorosulfonyl group are known to influence these biological activities by affecting molecular interactions with target proteins and enzymes.

In particular, research has shown that compounds containing fluorine atoms can enhance metabolic stability and bioavailability, which are critical factors in drug design. The chlorosulfonyl group, on the other hand, can serve as a handle for further functionalization, allowing chemists to tailor the properties of derived compounds to specific needs. For instance, it can be used to introduce additional polar or charged groups that improve solubility or binding affinity.

The CAS No. 2172475-04-4 provides a unique identifier for this compound, facilitating its recognition and use in scientific literature and databases. This standardized numbering system ensures that researchers around the world can accurately reference and locate this compound, promoting collaboration and reproducibility in scientific studies.

Recent advancements in computational chemistry have also enabled more efficient exploration of the potential applications of 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets without the need for extensive experimental screening. These predictions can guide the design of novel derivatives with enhanced properties or improved efficacy.

Moreover, green chemistry principles have influenced the synthesis of 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid, emphasizing sustainability and environmental responsibility. Modern synthetic routes aim to minimize waste generation and reduce energy consumption while maintaining high yields and purity standards. Such approaches align with broader efforts to make pharmaceutical research more sustainable and environmentally friendly.

The versatility of 4-(Chlorosulfonyl)-2,6-difluorobenzoic acid extends beyond pharmaceutical applications. It has also been explored as a building block in materials science, particularly in the development of advanced polymers and liquid crystals. The presence of fluorine atoms imparts unique electronic and optical properties to these materials, making them suitable for use in display technologies, sensors, and other high-performance applications.

In conclusion,4-(Chlorosulfonyl)-2,6-difluorobenzoic acid (CAS No. 2172475-04-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure and reactivity make it a valuable tool for researchers seeking to develop new drugs or advanced materials. As scientific understanding continues to evolve,this compound will likely play an increasingly important role in future research endeavors.